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Compound of Interest

Dipotassium N-acetyl-DL-
Compound Name:
aspartate

cat. No.: B1637975

Dipotassium N-acetyl-DL-aspartate: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, synthesis,
analysis, and biological significance of Dipotassium N-acetyl-DL-aspartate. The information
is intended to support research and development activities involving this compound.

Core Chemical Properties

Dipotassium N-acetyl-DL-aspartate is the dipotassium salt of N-acetyl-DL-aspartic acid. It is
a derivative of the non-essential amino acid aspartic acid.

Structural and Identification Data
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Property Data Reference
dipotassium;2-
IUPAC Name ) ) [1]
acetamidobutanedioate
Dipotassium N-acetyl-DL-
aspartate, N-Acetyl-DL-
Synonyms ] o ] [2][3]
aspartic acid dipotassium salt,
Cogitum
CAS Number 3397-52-2 [11[2]
Molecular Formula CeH7K2NOs [11[3]
Molecular Weight 251.32 g/mol [1][4]

Canonical SMILES

C(C(C(=0)[O-])
(NC(=0)C)C(=0)[O-].[K+].[K+]

[3]

INChl Key

CNOZYEVPMFZJSM-
UHFFFAOYSA-L

[4]

Physicochemical Data

The following table summarizes key physicochemical properties. Data for the parent acid, N-

acetyl-DL-aspartic acid, is included for context where direct data for the dipotassium salt is

unavailable.
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Property Value Notes Reference

. . Predicted value for the
Boiling Point 425.3°C at 760 mmHg ) [2][4]
parent acid.

_ Predicted value for the
Flash Point 211°C ) [2][4]
parent acid.

Experimental value for
Melting Point 137 - 140 °C the L-enantiomer of
the parent acid.

As a potassium salt.

The parent L-acid has

Water Solubility Highly soluble .
a solubility of 675
mg/mL.
- Stable for = 4 years Data for the parent
Stability

when stored properly. acid.

Experimental Protocols

This section details generalized protocols for the chemical synthesis, purification, and analysis
of N-acetyl-DL-aspartate and its dipotassium salt, based on established chemical principles for
amino acid modification.

Synthesis of N-acetyl-DL-aspartic Acid

A common and effective method for the N-acetylation of amino acids is the reaction with acetic
anhydride.

Materials:

DL-Aspartic acid

Acetic acid (glacial)

Acetic anhydride

Water (deionized)
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o Standard laboratory glassware (round-bottom flask, condenser, etc.)
e Heating mantle and magnetic stirrer
Protocol:

o Combine DL-aspartic acid and glacial acetic acid in a round-bottom flask at a molar ratio of
approximately 1:5 (e.g., 133 g of aspartic acid to 665 mL of acetic acid).

o Heat the mixture to 40-70°C with continuous stirring.

e Slowly add 1.0 to 1.4 molar equivalents of acetic anhydride to the reaction mixture over 1-5
hours.

e Maintain the temperature and continue stirring for an additional 1-4 hours after the addition is
complete to ensure the reaction goes to completion.

» Remove the excess acetic acid and unreacted acetic anhydride via distillation under reduced
pressure (vacuum).

» To the resulting residue, add water (approximately 2 times the initial mass of the amino acid)
and stir.

» Cool the solution to induce crystallization of the N-acetyl-DL-aspartic acid product.

« |solate the solid product by filtration, wash with cold water, and dry under vacuum.

Preparation of Dipotassium N-acetyl-DL-aspartate

The dipotassium salt is prepared by neutralizing the synthesized N-acetyl-DL-aspartic acid.
Materials:

o N-acetyl-DL-aspartic acid

e Potassium hydroxide (KOH) or Potassium Carbonate (K2COs)

e Ethanol or Water
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e pH meter or indicator strips

Protocol:

Dissolve the purified N-acetyl-DL-aspartic acid in a minimal amount of water or ethanol.
Prepare a solution of potassium hydroxide in water.

Slowly add exactly two molar equivalents of the potassium hydroxide solution to the N-
acetyl-DL-aspartic acid solution with constant stirring.

Monitor the pH of the solution. The reaction is complete when a neutral pH (~7.0) is reached.

The solvent can be removed by rotary evaporation to yield the solid Dipotassium N-acetyl-
DL-aspartate. The product can be further purified by recrystallization if necessary.

Purity Analysis by High-Performance Liquid
Chromatography (HPLC)

HPLC is a standard method for assessing the purity of the final product.
Methodology:

Technique: Reversed-phase HPLC (RP-HPLC).

Stationary Phase: C18 column.

Mobile Phase: An aqueous buffer (e.g., phosphate buffer) with an organic modifier such as
acetonitrile or methanol, run in an isocratic or gradient mode.

Detection: UV detector set to a low wavelength, typically around 210 nm, where the
acetylated amino acid absorbs light.

Procedure: A standard solution of known concentration is prepared and injected to determine
the retention time. The sample is then injected, and the peak area is used to quantify the
purity relative to any detected impurities.
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Biological Significance and Pathways

While Dipotassium N-acetyl-DL-aspartate is primarily a chemical reagent, its core
component, N-acetylaspartate (NAA), is a molecule of profound importance in the central
nervous system (CNS). NAA is one of the most abundant metabolites in the brain, synthesized
in neuronal mitochondria from L-aspartate and acetyl-CoA by the enzyme L-aspartate N-
acetyltransferase (Asp-NAT).

The primary functions of NAA include:

e Myelin Lipid Synthesis: NAA is transported from neurons to oligodendrocytes, where the
enzyme aspartoacylase (ASPA) cleaves it, releasing acetate. This acetate serves as a
crucial precursor for the synthesis of fatty acids and steroids that are essential components
of the myelin sheath.

e Precursor to NAAG: NAA is a direct precursor for the synthesis of the neuropeptide N-
acetylaspartylglutamate (NAAG). NAAG is synthesized from NAA and glutamate by the
enzyme NAAG synthetase.

» Neuronal Osmolyte: It contributes to maintaining fluid balance within neurons.
o Energy Metabolism: NAA is implicated in the energy metabolism of neuronal mitochondria.

Visualizations
Chemical Synthesis Workflow
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Caption: Workflow for the chemical synthesis of Dipotassium N-acetyl-DL-aspartate.
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Biological Pathway of N-Acetylaspartate (NAA)
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Caption: Key biological roles of N-acetylaspartate (NAA) in the central nervous system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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